Cas no 109971-39-3 (Benzeneethanamine,4-bromo-a-methyl-N-(1-methylethyl)-)

• Product Name: Benzeneethanamine,4-bromo-a-methyl-N-(1-methylethyl)-
• CAS No: 109971-39-3
• MF: C₁₂H₁₉BrClN
• MW: 292.642961740494
• CID: 133706
• PubChem ID: 44717151
• Update Time: 2025-04-19

Benzeneethanamine,4-bromo-a-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-bromo-a-methyl-N-(1-methylethyl)-
• 4-BROMO-N-ISOPROPYLAMPHETAMINE HYDROCHLORIDE
• 4-Brom-N-isopropylamphetamineHCl
• 4-Brom-N-isopropylamphetaminehydrochloride
• N-isopropyl p-bromoamphetamine
• 4-Bromo-N-isopropylamphetamine*HCl
• AKOS015908632
• 109971-39-3
• 4-BROMO-N-ISOPROPYLAMPHETAMINE HCL
• 1-(4-Bromophenyl)-N-isopropylpropan-2-amine hydrochloride

• Inchi： 1S/C12H18BrN.ClH/c1-9(2)14-10(3)8-11-4-6-12(13)7-5-11;/h4-7,9-10,14H,8H2,1-3H3;1H
• InChI Key： RVDPTMDJNCSWST-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)NC(C)C.Cl

Computed Properties

• Exact Mass: 291.03900
• Monoisotopic Mass: 291.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Melting Point: 160-161°C
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 137.1°C
• PSA: 12.03000
• LogP: 4.57100

Benzeneethanamine,4-bromo-a-methyl-N-(1-methylethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiHazard Note Irritant